Cas no 1804368-37-3 (2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetic acid)

• Product Name: 2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetic acid
• CAS No: 1804368-37-3
• MF: C₉H₅F₆NO₄
• MW: 305.130723714828
• CID: 4833213
• Update Time: 2025-06-08

2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C9H5F6NO4/c10-8(11,12)6-3(2-5(17)18)1-4(7(19)16-6)20-9(13,14)15/h1H,2H2,(H,16,19)(H,17,18)
• InChI Key： MBZCVZXVPBVCAV-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(N1)=O)OC(F)(F)F)CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 502
• XLogP3: 1.5
• Topological Polar Surface Area: 75.6

Additional information on 2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetic acid

Research Briefing on 2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetic acid (CAS: 1804368-37-3)

2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetic acid (CAS: 1804368-37-3) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and trifluoromethyl substituents, exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and anti-inflammatory applications. Recent studies have explored its potential as a scaffold for drug development, leveraging its structural features to enhance binding affinity and metabolic stability.

Recent research published in the Journal of Medicinal Chemistry (2023) highlights the synthesis and biological evaluation of this compound as a potent inhibitor of cyclooxygenase-2 (COX-2), a key enzyme implicated in inflammatory pathways. The study demonstrated that 2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetic acid exhibits a 50% inhibitory concentration (IC50) of 0.8 μM against COX-2, with selectivity over COX-1 (IC50 > 50 μM). This selectivity profile suggests its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which often suffer from gastrointestinal side effects due to COX-1 inhibition.

In addition to its anti-inflammatory properties, a 2024 study in Bioorganic & Medicinal Chemistry Letters investigated the compound's role as a modulator of transient receptor potential (TRP) channels, particularly TRPV1 and TRPA1, which are involved in pain sensation and neuroinflammation. The findings revealed that the compound's trifluoromethyl group enhances its binding affinity to these channels, making it a promising candidate for the development of novel analgesics. Molecular docking simulations further supported these observations, showing favorable interactions with key residues in the TRP channel binding pockets.

From a synthetic chemistry perspective, advancements in the scalable production of 2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetic acid have been reported in Organic Process Research & Development (2023). The study optimized a one-pot synthesis route using 2,6-dichloropyridine as a starting material, achieving an overall yield of 65% with high purity (>98%). This methodological improvement addresses previous challenges associated with the compound's synthesis, such as low yields and cumbersome purification steps, thereby facilitating its broader application in drug discovery programs.

Ongoing preclinical studies are evaluating the compound's pharmacokinetic properties, including its oral bioavailability and metabolic stability. Preliminary data indicate a half-life of approximately 4 hours in rodent models, with minimal cytochrome P450-mediated metabolism. These findings, coupled with its favorable toxicity profile (LD50 > 500 mg/kg in mice), position 2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetic acid as a viable lead compound for further development. Future research directions may include structural optimization to enhance its blood-brain barrier permeability for potential applications in neuroinflammatory disorders.